Cas no 95613-71-1 (8-(methylsulfanyl)quinoline-2-carboxylic acid)

• Product Name: 8-(methylsulfanyl)quinoline-2-carboxylic acid
• CAS No: 95613-71-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 4353315
• Update Time: 2026-04-10

8-(methylsulfanyl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 8-(methylthio)-
• 8-(methylsulfanyl)quinoline-2-carboxylic acid

Additional information on 8-(methylsulfanyl)quinoline-2-carboxylic acid

Comprehensive Overview of 8-(Methylsulfanyl)quinoline-2-carboxylic Acid (CAS No. 95613-71-1)

8-(Methylsulfanyl)quinoline-2-carboxylic acid (CAS No. 95613-71-1) is a specialized organic compound belonging to the quinoline family, known for its unique structural and functional properties. This compound features a methylsulfanyl group at the 8-position and a carboxylic acid moiety at the 2-position of the quinoline ring, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula is C₁₁H₉NO₂S, and it exhibits significant potential in drug discovery due to its ability to modulate biological activity.

In recent years, the demand for quinoline derivatives has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in 8-(methylsulfanyl)quinoline-2-carboxylic acid due to its role as a precursor for synthesizing bioactive molecules. Its structural motif is frequently explored in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer compounds. The compound's methylsulfanyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design.

The synthesis of 8-(methylsulfanyl)quinoline-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound, ensuring compliance with industry standards.

From an industrial perspective, CAS No. 95613-71-1 is gaining traction as a key building block in fine chemical manufacturing. Companies specializing in custom synthesis and contract research often highlight its utility in creating tailored solutions for clients. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable production methods, making it a topic of interest in environmentally friendly synthesis discussions.

Beyond pharmaceuticals, 8-(methylsulfanyl)quinoline-2-carboxylic acid has potential applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated quinoline backbone allows for electron delocalization, which is advantageous in designing optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of quinoline derivatives like this compound is crucial. Computational tools such as molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating the drug discovery process. These methodologies are frequently searched in academic databases, reflecting their importance in modern research.

In summary, 8-(methylsulfanyl)quinoline-2-carboxylic acid (CAS No. 95613-71-1) represents a compelling case study in the intersection of chemistry and biotechnology. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical techniques, position it as a valuable asset in scientific innovation. As the demand for high-performance compounds grows, this quinoline derivative is poised to play a pivotal role in shaping future breakthroughs.